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Compound of Interest

Compound Name: Boc-Glu-Ofm

Cat. No.: B558423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for N-α-Boc-L-glutamic acid γ-(9-fluorenylmethyl) ester (Boc-Glu-Ofm).

As a critical reagent in peptide synthesis and other advanced chemical applications, a thorough

understanding of its safe handling is paramount for laboratory personnel. This document

synthesizes available safety information for structurally related compounds to provide a robust

guide in the absence of a specific, publicly available Safety Data Sheet (SDS) for Boc-Glu-
Ofm.

Compound Identification and Properties
While a detailed, official Safety Data Sheet for Boc-Glu-Ofm is not readily available, its

fundamental properties can be summarized from various chemical suppliers.
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Identifier Value

Chemical Name
N-α-Boc-L-glutamic acid γ-(9-fluorenylmethyl)

ester

Synonyms
Boc-Glu(OFm)-OH, N-Boc-L-glutamic acid 5-(9-

fluorenylmethyl) ester

CAS Number 123417-18-5[1]

Molecular Formula C₂₄H₂₇NO₆[1]

Molecular Weight 425.47 g/mol [2]

Appearance White to off-white solid/powder[3]

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3]

Hazard Identification and Classification
Based on the safety data for analogous Boc-protected amino acids, Boc-Glu-Ofm is not

classified as a hazardous substance according to Regulation (EC) No. 1272/2008. However, as

with all laboratory chemicals, it should be handled with care. The following table outlines the

potential hazards, which are inferred from similar compounds.

Hazard Type Description

Inhalation
May be harmful if inhaled. May cause

respiratory tract irritation.[4]

Skin Contact
May be harmful if absorbed through the skin.

May cause skin irritation.[4]

Eye Contact May cause eye irritation.[4]

Ingestion May be harmful if swallowed.[4]

Chronic Exposure

To the best of our knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.
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GHS Pictograms (Anticipated): None required based on available data for similar compounds.

Signal Word (Anticipated): No signal word required.

Hazard Statements (Anticipated):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (Anticipated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Boc-Glu-Ofm and ensure

the safety of laboratory personnel.
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Aspect Precautionary Measure

Engineering Controls
Use in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE)

Safety glasses with side-shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat are

mandatory. For operations that may generate

dust, a NIOSH-approved respirator is

recommended.

Hygiene Practices

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage Conditions

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Recommended

storage temperature is typically 2-8°C to ensure

long-term stability.

Incompatible Materials Strong oxidizing agents.

Experimental Protocol: General Use in Solid-Phase
Peptide Synthesis (SPPS)
The following is a generalized protocol for the use of Boc-Glu-Ofm in the coupling step of Boc-

chemistry solid-phase peptide synthesis. This protocol should be adapted to the specific

requirements of the synthesis being performed.
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Preparation Boc Deprotection

Coupling MonitoringPrepare Reagents:
- Boc-Glu-Ofm

- Coupling agents (e.g., HBTU, HOBt)
- Base (e.g., DIPEA)

- Solvent (e.g., DMF, NMP)

Activate Boc-Glu-Ofm with
HBTU/HOBt and DIPEA

Swell Resin
in DMF

Treat resin with
TFA in DCM

Wash resin with
DCM and DMF

Neutralize with
DIPEA in DMF

Add activated amino acid
to resin and react

Wash resin to remove
excess reagents

Perform Kaiser test
to confirm reaction completion

Click to download full resolution via product page

Caption: A generalized workflow for the use of Boc-Glu-Ofm in a solid-phase peptide synthesis

coupling cycle.

Safe Handling Workflow
The following diagram illustrates the logical flow of safe handling practices from receipt of the

compound to its final disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b558423?utm_src=pdf-body-img
https://www.benchchem.com/product/b558423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving

Storage
(Cool, Dry, Well-ventilated)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handling in Fume Hood
(Weighing, Dissolving)

Spill Management Use in Reaction

Waste Disposal
(Segregated Chemical Waste)

Decontaminate Work Area

Doff PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of Boc-Glu-Ofm: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558423#boc-glu-ofm-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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